Cas no 79985-01-6 (Benzene, 1-(dibromomethyl)-2-methyl-)

• Product Name: Benzene, 1-(dibromomethyl)-2-methyl-
• CAS No: 79985-01-6
• MF: C₈H₈Br₂
• MW: 263.957120895386
• CID: 1799281
• PubChem ID: 639040
• Update Time: 2025-04-21

Benzene, 1-(dibromomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(dibromomethyl)-2-methyl-
• ALPHA,ALPHA-DIBROMO-O-XYLENE
• alpha,alpha-dibromoxylene
• SCHEMBL1248016
• alpha,alpha-dibromo-ortho-xylene
• DTXSID70348608
• 1-(dibromomethyl)-2-methylbenzene
• alpha, alpha-dibromoxylene
• 79985-01-6
• InChI=1/C8H8Br2/c1-6-4-2-3-5-7(6)8(9)10/h2-5,8H,1H
• 89636-73-7
• DA-02687
• alpha, alpha-dibromo-o-xylene
• QSSAZDNARJWYEF-UHFFFAOYSA-N

• Inchi： 1S/C8H8Br2/c1-6-4-2-3-5-7(6)8(9)10/h2-5,8H,1H3
• InChI Key： QSSAZDNARJWYEF-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1C)Br

Computed Properties

• Exact Mass: 263.89723g/mol
• Monoisotopic Mass: 261.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų